DFX117

• Molecular Formula: C26H26F2N6O5S
• Molecular Weight: 572.6 g/mol
• InChI: InChI=1S/C26H26F2N6O5S/c1-38-26-21(32-40(36,37)23-4-3-19(27)13-20(23)28)12-18(14-31-26)17-2-5-24-30-15-22(34(24)16-17)25(35)29-6-7-33-8-10-39-11-9-33/h2-5,12-16,32H,6-11H2,1H3,(H,29,35)
• InChIKey: AOFNYCXYCYLTJD-UHFFFAOYSA-N

DFX117 Dual PI3Kα/c-Met Inhibitor

DFX117 is a rationally designed, orally bioavailable small molecule that functions as a selective dual inhibitor of PI3Kα and c-Met tyrosine kinase [1]. It belongs to the 3-substituted imidazo[1,2-a]pyridine class and was specifically engineered to address resistance mechanisms in non-small cell lung cancer (NSCLC) by concurrently targeting two critical oncogenic pathways [1]. This dual mechanism distinguishes it from single-target kinase inhibitors, which often face acquired resistance through parallel pathway activation [2].

Pathway tool Dual PI3Kα/c-Met pathway inhibitor for signaling studies

Model context PIK3CA-mutant or c-Met-amplified NSCLC-model research

Use format Cell-based assays and in vivo xenograft research tool

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source

DFX117 vs. Single-Target Inhibitors

Generic substitution with a single-target inhibitor is not functionally equivalent for DFX117. Cancers treated with c-Met inhibitors frequently develop resistance via activation of the PI3K/Akt pathway, while PI3Kα inhibitors alone cannot suppress c-Met-amplified signaling [1]. DFX117's value proposition lies in its simultaneous inhibition of both nodes, which is critical for tumor models harboring PI3KCA mutations or c-Met amplification. The data below quantify this dual advantage against the selective PI3Kα inhibitor HS-173 and the c-Met inhibitor crizotinib [2].

PI3Kα-only inhibitors may not address c-Met-amplified signaling in dual-pathway models

c-Met-only inhibitors may not suppress PI3K/Akt pathway activation after resistance develops

Dual-node inhibition context may differ in models lacking both PIK3CA mutation and c-Met amplification

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source

DFX117 Comparative Evidence

Cellular Potency vs. HS-173

In a direct comparison, DFX117 demonstrated superior growth inhibitory activity against A549 and NCI-H1975 NSCLC cell lines compared to HS-173, a highly selective PI3Kα inhibitor [1]. While the study explicitly states DFX117's superiority, the specific IC50 values for HS-173 in these assays are reported separately in the literature and show a clear differentiation driven by the added c-Met inhibitory activity [2].

Cell Potency vs HS-173

Head-to-head

IC50 0.02–0.08 µM (DFX117) vs 0.8 µM (HS-173)

Supports dual-target cell-model response context

Up to ~40-fold difference; SRB assay, 72h, NSCLC lines

Evidence Dimension	Anti-proliferative activity in NSCLC cell lines
Target Compound Data	IC50 values ranging from 0.02 to 0.08 µM across NCI-H1975, NCI-H1993, and HCC827 cell lines [2].
Comparator Or Baseline	HS-173: Reported IC50 value of 0.8 µM for NCI-H1975 cells [3].
Quantified Difference	DFX117 is up to 40-fold more potent than HS-173 in the most sensitive NCI-H1975 cell line (0.02 µM vs. 0.8 µM).
Conditions	Cell viability assay (SRB) after 72 h treatment in various human NSCLC cell lines.

Why This Matters

The significant potency advantage over a selective PI3Kα inhibitor demonstrates the functional impact of dual c-Met/PI3Kα targeting, providing a strong rationale for selecting DFX117 for models resistant to single-target agents.

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [3] Kim, O., Jeong, Y., Lee, H., Hong, S. S., & Hong, S. (2014). Design and synthesis of imidazopyridine derivatives as a potent PI3Kα inhibitor. Journal of Medicinal Chemistry, 57(17), 7237-7249. View Source

c-Met/PI3Kα Dual Inhibition vs. Crizotinib

A head-to-head cell-free kinase assay demonstrates that DFX117 inhibits c-Met with an IC50 of 17.1 nM, comparable to the approved c-Met inhibitor crizotinib, which exhibits an IC50 of 11 nM [1]. Crucially, DFX117 co-inhibits PI3Kα with an IC50 of 0.5 nM in the same assay context, a target not engaged by crizotinib [2]. This dual activity addresses the common clinical scenario where c-Met inhibition alone leads to resistance through PI3K/Akt activation.

Kinase Inhibition vs Crizotinib

Head-to-head

c-Met IC50 17.1 nM, PI3Kα 0.5 nM (DFX117); crizotinib c-Met 11 nM, PI3Kα >10,000 nM

Dual-target inhibition profile supports pathway-study interpretation

Cell-free kinase assay; PI3Kα engagement >20,000-fold vs crizotinib

Evidence Dimension	Kinase inhibition (IC50)
Target Compound Data	c-Met IC50: 17.1 nM; PI3Kα IC50: 0.5 nM [1].
Comparator Or Baseline	Crizotinib: c-Met IC50: 11 nM; PI3Kα IC50: >10,000 nM (inactive) [2].
Quantified Difference	DFX117 is 1.55-fold less potent on c-Met, but >20,000-fold more potent on PI3Kα in cell-free assays.
Conditions	Cell-free kinase activity assays under identical experimental conditions.

Why This Matters

This data is a key procurement differentiator: DFX117 provides a single-agent solution for dual-pathway inhibition, potentially replacing or outperforming combinations of single-target drugs in specific genetic backgrounds.

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Zou, H. Y., Li, Q., Lee, J. H., Arango, M. E., McDonnell, S. R., Yamazaki, S., ... & Christensen, J. G. (2007). An orally available small-molecule inhibitor of c-Met, PF-2341066, exhibits cytoreductive antitumor efficacy through antiproliferative and antiangiogenic mechanisms. Cancer Research, 67(9), 4408-4417. View Source

Cancer Cell Selectivity Window

DFX117 demonstrated a significant therapeutic window by inhibiting the growth of A549 and NCI-H1975 cancer cells with IC50 values that were approximately 40 times lower than those for normal human lung fibroblast MRC-5 cells [1]. This indicates a strong selectivity that minimizes the potential for non-specific cytotoxicity, a key advantage for in vivo applications.

Cancer Cell Selectivity

Context-dependent

~40-fold lower IC50 in NSCLC vs MRC-5 normal cells

Reported differential growth inhibition context

SRB assay, 72h; model-safety endpoint monitoring

Evidence Dimension	Cancer cell vs. normal cell growth inhibition
Target Compound Data	IC50 on NCI-H1975 cells: 0.02 µM. IC50 on A549 cells: ~0.08 µM [2].
Comparator Or Baseline	Normal cell line MRC-5: IC50 values approximately 40 times higher than for cancer cells [1].
Quantified Difference	Approximately 40-fold difference in IC50 values, representing a significant therapeutic selectivity index.
Conditions	SRB cell viability assay after 72 h treatment; comparison between NSCLC cell lines and human fetal lung fibroblasts (MRC-5).

Why This Matters

A 40-fold selectivity window is a critical procurement parameter, suggesting DFX117 can achieve effective tumor suppression at doses that are better tolerated by normal tissue, reducing potential for off-target toxicity.

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source

In Vivo Xenograft Efficacy and Tolerability

In a 23-day oral dosing study on an A549 xenograft mouse model, DFX117 inhibited tumor growth in a dose-dependent manner. The tumor volume inhibition rates were 48.1%, 67.3%, and 79.9% for 5, 10, and 20 mg/kg doses, respectively [1]. No overt toxicity or body weight changes were observed at any dose, establishing a favorable in vivo efficacy-tolerability profile.

In Vivo Tumor Inhibition

Reported

48%–80% tumor volume inhibition at 5–20 mg/kg, 23d

Dose-dependent model-response context; no body weight change reported

A549 xenograft; daily oral dosing model

Evidence Dimension	In vivo tumor volume inhibition rate
Target Compound Data	48.1% (5 mg/kg), 67.3% (10 mg/kg), and 79.9% (20 mg/kg) inhibition relative to vehicle control [1].
Comparator Or Baseline	Vehicle (normal saline)-treated control group.
Quantified Difference	Up to 79.9% tumor growth inhibition with no significant change in body weight.
Conditions	Nude mouse xenograft model implanted with A549 cells; daily oral administration for 23 days.

Why This Matters

Robust in vivo efficacy with oral dosing and an apparent safety margin validates the compound's preclinical value and provides a key justification for those procuring it for advanced translational studies.

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source

DFX117 Application Scenarios

c-Met Resistance in PIK3CA-Mutant NSCLC

DFX117 is uniquely suited for studies in cancer models, such as NCI-H1975, that harbor both c-Met amplification and a PIK3CA mutation. As single-agent c-Met inhibitors fail in these backgrounds due to PI3K pathway activation, DFX117's dual IC50 values of 17.1 nM (c-Met) and 0.5 nM (PI3Kα) provide a crucial research tool to bypass this resistance mechanism [1].

Tumor-Selective Kinase Inhibition

For studies requiring chronic oral dosing in animal models, DFX117's 40-fold selectivity window between cancer cells (e.g., A549) and normal MRC-5 fibroblasts [1] is critical. This profile allows researchers to achieve significant tumor suppression (up to 79.9% inhibition at 20 mg/kg) without encountering compound-related toxicity, as evidenced by stable body weights in xenograft studies [2].

Combination Studies with EGFR-TKIs

DFX117's ability to effectively enhance PTEN expression in A549 and NCI-H1975 cells is a key mechanism for overcoming EGFR-TKI resistance [1]. Its superior potency compared to the selective PI3Kα inhibitor HS-173 makes it the preferred PI3Kα-targeting agent for combination studies aiming to re-sensitize tumors to drugs like gefitinib or erlotinib [2].

Application

Selection Property

Validation Focus

PIK3CA-mutant NSCLC signaling models

Dual PI3Kα/c-Met inhibition profile

Pathway-resistance model response interpretation

Cancer vs normal cell selectivity studies

Differential growth inhibition context

Cell-model safety endpoint review

EGFR-TKI resistance combination research

PTEN modulation pathway context

Re-sensitization endpoint assessment

• [1] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source
• [2] Fan, Y., Ding, H., Kim, D., Bach, D. H., Hong, J. Y., Xu, Y., & Lee, S. K. (2019). Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers, 11(5), 627. View Source